Cas no 2229507-06-4 (1-{1-3-chloro-4-(trifluoromethoxy)phenylcyclopropyl}ethan-1-one)

• Product Name: 1-{1-3-chloro-4-(trifluoromethoxy)phenylcyclopropyl}ethan-1-one
• CAS No: 2229507-06-4
• MF: C₁₂H₁₀ClF₃O₂
• MW: 278.654813289642
• CID: 6255224
• PubChem ID: 165668160
• Update Time: 2025-05-25

1-{1-3-chloro-4-(trifluoromethoxy)phenylcyclopropyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{1-3-chloro-4-(trifluoromethoxy)phenylcyclopropyl}ethan-1-one
• 1-{1-[3-chloro-4-(trifluoromethoxy)phenyl]cyclopropyl}ethan-1-one
• EN300-1945111
• 2229507-06-4

• Inchi： 1S/C12H10ClF3O2/c1-7(17)11(4-5-11)8-2-3-10(9(13)6-8)18-12(14,15)16/h2-3,6H,4-5H2,1H3
• InChI Key： FOVNSMMXUJUSIQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(C(C)=O)CC1)OC(F)(F)F

Computed Properties

• Exact Mass: 278.0321417g/mol
• Monoisotopic Mass: 278.0321417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-{1-3-chloro-4-(trifluoromethoxy)phenylcyclopropyl}ethan-1-one

Comprehensive Overview of 1-{1-3-chloro-4-(trifluoromethoxy)phenylcyclopropyl}ethan-1-one (CAS No. 2229507-06-4)

The compound 1-{1-3-chloro-4-(trifluoromethoxy)phenylcyclopropyl}ethan-1-one (CAS No. 2229507-06-4) is a specialized organic molecule with a unique structural framework, combining a cyclopropyl ring and a trifluoromethoxy substituent. This combination of functional groups makes it a subject of interest in pharmaceutical and agrochemical research. The presence of the chloro and trifluoromethoxy groups enhances its potential for bioactivity, particularly in targeting specific enzymes or receptors. Researchers are increasingly exploring its applications in drug discovery, given its potential to modulate biological pathways.

In recent years, the demand for fluorinated compounds like 1-{1-3-chloro-4-(trifluoromethoxy)phenylcyclopropyl}ethan-1-one has surged due to their stability and bioavailability. Fluorine incorporation is a hot topic in medicinal chemistry, as it often improves metabolic resistance and binding affinity. This compound's cyclopropyl moiety further adds to its rigidity, which can be advantageous in designing selective inhibitors. Such characteristics align with current trends in small-molecule drug development, where precision and efficiency are paramount.

The synthesis of CAS No. 2229507-06-4 involves multi-step organic reactions, often starting from 3-chloro-4-(trifluoromethoxy)phenyl precursors. Key steps may include cyclopropanation and subsequent ketone formation. Researchers frequently optimize these processes to improve yield and purity, addressing challenges like regioselectivity and steric hindrance. Green chemistry principles are increasingly applied to reduce waste and enhance sustainability, reflecting broader industry shifts toward eco-friendly synthesis.

Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm its structural integrity and purity, critical for regulatory compliance and reproducibility. The compound's logP and solubility profiles are also evaluated to predict its behavior in biological systems. Such data is invaluable for researchers exploring its potential in lead optimization or structure-activity relationship (SAR) studies.

Beyond pharmaceuticals, 1-{1-3-chloro-4-(trifluoromethoxy)phenylcyclopropyl}ethan-1-one may find applications in material science. Its robust aromatic system and electron-withdrawing groups could contribute to the development of advanced polymers or coatings. This versatility underscores its relevance in interdisciplinary research, bridging gaps between chemistry and engineering.

In summary, CAS No. 2229507-06-4 represents a compelling case study in modern chemical innovation. Its structural features and functional groups align with cutting-edge trends in drug design, sustainable synthesis, and material development. As research progresses, this compound may unlock new possibilities in science and technology, reinforcing the importance of tailored molecular architectures.